5-((4-fluorobenzyl)oxy)-1-methyl-2-(4-(pyrimidin-2-yl)piperazine-1-carbonyl)pyridin-4(1H)-one

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-1-methyl-2-(4-pyrimidin-2-ylpiperazine-1-carbonyl)pyridin-4-one
• InChI: InChI=1S/C22H22FN5O3/c1-26-14-20(31-15-16-3-5-17(23)6-4-16)19(29)13-18(26)21(30)27-9-11-28(12-10-27)22-24-7-2-8-25-22/h2-8,13-14H,9-12,15H2,1H3
• InChI Key: JBDBPTVOUGLRQD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)N2CCN(CC2)C3=NC=CC=N3)OCC4=CC=C(C=C4)F
• Molecular Formula: C22H22FN5O3
• Molecular Weight: 423.4 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the sources I have access to.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the available sources.

Scientific Research Applications

Conformationally Constrained Butyrophenones

A study explored the synthesis and evaluation of conformationally restricted butyrophenones, which bear resemblance in structural complexity and functional groups to the compound . These compounds were assessed for their potential as antipsychotic agents through in vitro assays for affinity for dopamine and serotonin receptors. The study suggests that compounds with specific amine fragments connected to the cyclohexanone structure demonstrated selective affinity for serotonin receptors, indicating potential applications in the development of antipsychotic drugs (Raviña et al., 2000).

Serotonin Receptor Antagonists

Another research focused on synthesizing and testing a series of compounds for antagonist activity against 5-HT2 serotonin receptors. The study's findings on the structure-activity relationships highlight the importance of specific substituents for receptor affinity and selectivity, providing valuable information for designing receptor-specific drugs (Watanabe et al., 1992).

Benzodifuranyl Derivatives as Anti-inflammatory Agents

Research on benzodifuranyl derivatives derived from visnaginone and khellinone demonstrated significant anti-inflammatory and analgesic activities. These findings suggest the potential of structurally complex compounds in the development of new therapeutic agents targeting inflammation and pain (Abu‐Hashem et al., 2020).

Piperidine Derivatives in Corrosion Inhibition

A study on piperidine derivatives, including their adsorption and corrosion inhibition properties on iron, showcased the relevance of such compounds in industrial applications, particularly in corrosion protection. The research provides insights into the molecular interactions and efficiency of these derivatives as corrosion inhibitors (Kaya et al., 2016).